Cas no 1805022-06-3 (2-Phenyl-3-(trifluoromethyl)isonicotinaldehyde)

• Product Name: 2-Phenyl-3-(trifluoromethyl)isonicotinaldehyde
• CAS No: 1805022-06-3
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4907302
• Update Time: 2025-09-23

2-Phenyl-3-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-3-(trifluoromethyl)isonicotinaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)11-10(8-18)6-7-17-12(11)9-4-2-1-3-5-9/h1-8H
• InChI Key： XNEVPDQAYVWESG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=CN=C1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.9
• Topological Polar Surface Area: 30